Cas no 23385-54-8 (Phenol,5-methyl-2-(methylthio)-)

Phenol,5-methyl-2-(methylthio)- structure
23385-54-8 structure
Product Name:Phenol,5-methyl-2-(methylthio)-
CAS No:23385-54-8
MF:C8H10OS
MW:154.229401111603
CID:261526
PubChem ID:31892
Update Time:2025-04-19

Phenol,5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,5-methyl-2-(methylthio)-
    • 5-methyl-2-methylsulfanylphenol
    • starbld0043258
    • 5-METHYL-2-(METHYLTHIO)PHENOL
    • 23385-54-8
    • AKOS005605415
    • MB02032
    • m-CRESOL, 6-(METHYLTHIO)-
    • 1-06-00-00433 (Beilstein Handbook Reference)
    • BRN 3046512
    • SCHEMBL11663696
    • 5-methyl-2-(methylsulfanyl)phenol
    • 6-(Methylthio)-m-cresol
    • USAF MA-18
    • DTXSID40177947
    • Inchi: 1S/C8H10OS/c1-6-3-4-8(10-2)7(9)5-6/h3-5,9H,1-2H3
    • InChI Key: ICXVIPDBYKKWPO-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(C)=CC=1O

Computed Properties

  • Exact Mass: 154.0453
  • Monoisotopic Mass: 154.045236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.5

Experimental Properties

  • Density: 1.15
  • Boiling Point: 233.1°Cat760mmHg
  • Flash Point: 114°C
  • Refractive Index: 1.597
  • PSA: 20.23
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